Cas no 2172106-28-2 (3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-propylformamido)propanoic acid)

• Product Name: 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-propylformamido)propanoic acid
• CAS No: 2172106-28-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6046630
• PubChem ID: 165961789
• Update Time: 2025-10-28

3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-propylformamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-propylformamido)propanoic acid
• 3-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}-N-propylformamido)propanoic acid
• EN300-1580465
• 2172106-28-2

• Inchi： 1S/C26H30N2O5/c1-2-12-28(13-11-24(29)30)25(31)22-14-17(22)15-27-26(32)33-16-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-10,17,22-23H,2,11-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： DEIPXBQOHAXRIE-UHFFFAOYSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)CCC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-propylformamido)propanoic acid

Introduction to 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-propylformamido)propanoic acid (CAS No. 2172106-28-2)

3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-propylformamido)propanoic acid, identified by the Chemical Abstracts Service registry number 2172106-28-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl moiety, a fluorenylmethoxycarbonyl (Fmoc) protected amine group, and a formamido side chain. The presence of these functional groups not only makes it a structurally interesting molecule but also opens up diverse possibilities for its applications in drug discovery and molecular biology.

The Fmoc (fluorenylmethoxycarbonyl) group is particularly noteworthy, as it is commonly employed in peptide synthesis as an amino acid protecting group. Its stability under mild basic conditions makes it an ideal choice for solid-phase peptide synthesis (SPPS), a widely used technique in the production of peptides and proteins. In the context of 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-propylformamido)propanoic acid, the Fmoc group suggests potential applications in the synthesis of peptidomimetics or modified peptides where such protection is beneficial.

The cyclopropyl ring is another key structural feature that contributes to the compound's unique chemical properties. Cyclopropane rings are known for their high ring strain, which can lead to interesting reactivity patterns. This strain can be exploited in various chemical transformations, making cyclopropyl-containing compounds valuable intermediates in organic synthesis. Moreover, the cyclopropyl group can influence the conformational preferences of the molecule, potentially affecting its biological activity and interactions with biological targets.

The amine functionality, protected by the Fmoc group, and the formamido side chain provide additional points for chemical modification. These groups can be selectively deprotected or modified under controlled conditions, allowing for further derivatization and customization of the molecule. Such flexibility is crucial in pharmaceutical research, where fine-tuning the structure of a compound can significantly impact its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict and analyze the behavior of complex molecules like 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-propylformamido)propanoic acid with greater accuracy. These tools have been instrumental in understanding how structural features such as the cyclopropyl ring and the Fmoc group influence molecular interactions and biological activity. For instance, studies have shown that cyclopropyl-containing molecules often exhibit enhanced binding affinity to certain protein targets due to steric constraints imposed by the ring.

In addition to its structural complexity, 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-propylformamido)propanoic acid has potential applications in medicinal chemistry. The combination of an amine group and a formamido side chain creates multiple sites for interaction with biological targets. This makes it a promising candidate for designing molecules that can modulate enzyme activity or interfere with signaling pathways relevant to various diseases.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, including cell growth, differentiation, and metabolism. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention. The structural features of 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-propylformamido)propanoic acid, particularly the cyclopropyl ring and the formamido side chain, could be leveraged to design inhibitors with high specificity and potency.

Recent research has highlighted the importance of peptidomimetics in drug discovery. Peptidomimetics are synthetic analogs of peptides that mimic their biological activity but often exhibit improved pharmacokinetic properties such as enhanced stability or oral bioavailability. The Fmoc protected amine group in 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-propylformamido)propanoic acid suggests potential utility in designing peptidomimetics that could serve as leads for new drugs.

The compound's versatility also extends to its use as a building block in more complex synthetic schemes. Its well-defined functional groups provide multiple points for further modification, allowing chemists to explore diverse chemical space. This flexibility is particularly valuable in early-stage drug discovery, where generating a wide range of analogs is essential for identifying promising candidates.

In conclusion,3-(1-{2-({(9H-fluoren-9-lylmethoxycarbonyl}amino)methylcyclopropyl}-N-propyformamiopropionic acid (CAS No. 2172106-28-2) is a structurally sophisticated molecule with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups, including an Fmoc protected amine and a formamido side chain, makes it a versatile intermediate for synthesizing peptidomimetics and other biologically active compounds. The presence of a cyclopropyl ring adds another layer of complexity and reactivity, which can be exploited to design molecules with tailored properties.